Cas no 880432-37-1 (5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio)-)

• Product Name: 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio)-
• CAS No: 880432-37-1
• MF: C₁₆H₁₈BrN₃OS
• MW: 380.302621364594
• CID: 6456594
• PubChem ID: 8084814
• Update Time: 2025-06-08

5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio)-

• Inchi： 1S/C16H18BrN3OS/c1-10-14(11(2)19-16(18-10)22-3)8-9-15(21)20-13-6-4-12(17)5-7-13/h4-7H,8-9H2,1-3H3,(H,20,21)
• InChI Key： NMGGRXLFTXTOTK-UHFFFAOYSA-N
• SMILES： C1(SC)=NC(C)=C(CCC(NC2=CC=C(Br)C=C2)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio)-

Introduction to 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) (CAS No. 880432-37-1)

5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio), with the CAS number 880432-37-1, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, including a bromophenyl substituent and a methylthio group. These characteristics contribute to its potential applications in drug discovery and development.

The molecular structure of 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) (CAS No. 880432-37-1) is particularly noteworthy due to its ability to interact with various biological targets. The bromophenyl group provides a handle for further functionalization and optimization, while the methylthio group enhances the compound's lipophilicity and metabolic stability. These properties make it an attractive candidate for the design of novel therapeutic agents.

Recent studies have highlighted the potential of 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. This makes it a promising lead compound for the development of anticancer drugs.

In addition to its antitumor properties, 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and enzymes. This dual functionality—anticancer and anti-inflammatory—positions it as a versatile scaffold for drug discovery.

The synthesis of 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) (CAS No. 880432-37-1) has been optimized through various synthetic routes, ensuring high yields and purity. One common approach involves the reaction of 4-bromoaniline with a suitable pyrimidine derivative followed by functional group modifications to introduce the methylthio group. The synthetic flexibility allows for the preparation of a wide range of analogs, which can be screened for improved pharmacological properties.

In preclinical studies, 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) has demonstrated favorable pharmacokinetic profiles. It exhibits good oral bioavailability and a reasonable half-life in vivo, which are crucial parameters for successful drug development. Moreover, toxicological assessments have shown that it is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential applications of 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) extend beyond cancer and inflammation. Recent research has explored its activity against viral infections and neurodegenerative diseases. For example, studies have shown that it can inhibit viral replication by targeting specific viral enzymes or host factors involved in viral entry or replication. Similarly, its neuroprotective effects have been attributed to its ability to reduce oxidative stress and promote neuronal survival.

In conclusion, 5-Pyrimidinepropanamide, N-(4-bromophenyl)-4,6-dimethyl-2-(methylthio) (CAS No. 880432-37-1) is a promising compound with a broad spectrum of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new applications and optimize its therapeutic potential.